Cas no 1568226-97-0 ((1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol
• CAS No: 1568226-97-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5991097
• PubChem ID: 51441460
• Update Time: 2025-05-21

(1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(aminomethyl)-2-nitro-, (αR)-
• (1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol
• 1568226-97-0
• SCHEMBL7153686
• EN300-1147273
• AKOS021320705

• Inchi： 1S/C8H10N2O3/c9-5-8(11)6-3-1-2-4-7(6)10(12)13/h1-4,8,11H,5,9H2/t8-/m0/s1
• InChI Key： ZKPFBDIOVMBUEO-QMMMGPOBSA-N
• SMILES： [C@H](C1C=CC=CC=1N(=O)=O)(O)CN

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 381.0±27.0 °C(Predicted)
• pka: 11.45±0.35(Predicted)

Additional information on (1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol

Introduction to (1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol (CAS No. 1568226-97-0)

Introduction:

(1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol, also known by its CAS registry number CAS No. 1568226-97-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a nitrophenyl substituent. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in its biological activity and chemical reactivity.

Chemical Structure and Properties:

The molecular structure of (1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol consists of a central carbon atom bonded to an amino group (-NH₂), a hydroxyl group (-OH), and a 2-nitrophenyl group (-C₆H₄NO₂). The stereochemistry at the chiral center is R, which influences the molecule's physical properties, such as solubility, melting point, and optical activity. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of such compounds.

Synthesis and Applications:

The synthesis of (1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. This compound has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Recent research has focused on its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties.

Biological Activity and Mechanism:

(1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol exhibits significant biological activity due to its ability to interact with key biomolecules such as enzymes and receptors. Studies have shown that this compound can modulate cellular signaling pathways involved in inflammation and oxidative stress. The presence of the nitrophenyl group contributes to its ability to act as a substrate for nitroreductase enzymes, which are overexpressed in certain pathological conditions.

Recent Research Findings:

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol with various protein targets. Molecular docking studies have revealed potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases. Furthermore, experimental studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.

Conclusion:

(1R)-2-amino-1-(2-nitrophenyl)ethan-1-ol (CAS No. 1568226-97) is a versatile compound with promising applications in drug discovery and development. Its unique structure, stereochemistry, and biological activity make it a valuable tool for researchers in the fields of organic chemistry, pharmacology, and medicinal chemistry. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly contribute to the advancement of novel treatments for various diseases.